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Compound of Interest

Compound Name: 3-(213C)ethynylaniline

Cat. No.: B15088506 Get Quote

This guide provides essential safety information for researchers, scientists, and drug

development professionals handling 3-ethynylaniline. Please consult your institution's safety

protocols and the full Safety Data Sheet (SDS) before beginning any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-ethynylaniline?

A1: 3-Ethynylaniline is classified as a hazardous substance.[1] It is a flammable liquid and

vapor that can form explosive mixtures with air.[2][3] The compound is harmful if swallowed or

in contact with skin, causes serious skin and eye irritation, and may lead to respiratory irritation.

[3] Additionally, it may cause skin sensitization upon contact.[1]

Q2: What are the potential health effects of exposure to 3-ethynylaniline?

A2: Exposure can lead to various health issues. Ingesting the material may be harmful, with

animal studies indicating that ingestion of less than 150 grams could be fatal or cause

significant health damage.[1] The substance and its metabolites might interfere with the normal

oxygen uptake of hemoglobin, a condition known as methemoglobinemia.[1] Skin contact can

cause inflammation and may worsen pre-existing dermatitis.[1] The material is also an eye

irritant and can cause damage.[1][2] Inhalation may irritate the respiratory tract, and at high

concentrations, could lead to central nervous system depression.[2]

Q3: What should I do in case of accidental exposure?
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A3: Immediate action is crucial. The following table summarizes first aid procedures:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes and seek

medical help.[2][4]

Eye Contact

Rinse the eyes cautiously with water for at least

15 minutes, making sure to lift the upper and

lower eyelids. Remove contact lenses if present

and easy to do so. Continue rinsing and get

medical attention.[2][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Call a doctor or poison

control center immediately.[2][4]

Personal Protective Equipment (PPE)
Troubleshooting Guide
Q4: I'm not sure which gloves to use for handling 3-ethynylaniline. What are the

recommendations?

A4: Wear chemical-resistant gloves.[1] Neoprene or PVC gloves are suggested options.[1] The

suitability and durability of the glove material depend on the specific conditions of use,

including the duration and frequency of contact.[1] For prolonged or frequent contact, it is

recommended to use a glove with a protection class of 5 or higher (breakthrough time > 240

minutes).[1] For brief contact, a glove with a protection class of 3 or higher (breakthrough time
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> 60 minutes) is advisable.[1] Always inspect gloves before use and wash your hands

thoroughly after removing them.[4][5]

Q5: Is standard lab eye protection sufficient when working with 3-ethynylaniline?

A5: Standard safety glasses may not be enough. It is recommended to use safety glasses with

side shields or tightly fitting chemical safety goggles.[1][4] This ensures better protection

against splashes and vapors.

Q6: When is a respirator necessary for handling this compound?

A6: A NIOSH-approved respirator with a Type A filter should be used if you are working in an

area with inadequate ventilation or if exposure limits are likely to be exceeded.[1][2] If you

experience any irritation or other symptoms, a full-face respirator should be considered.[4]

PPE Summary Table
Category Recommended PPE Specifications

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards.[4]

Skin Protection Chemical-resistant gloves

PVC or Neoprene are

suggested.[1] Protection class

5+ for prolonged contact, 3+

for brief contact.[1]

Protective clothing

Fire/flame resistant and

impervious clothing, overalls,

and a PVC apron are

recommended.[1][4]

Respiratory Protection Respirator

Type A filter of sufficient

capacity.[1] Use a full-face

respirator if exposure limits are

exceeded or symptoms occur.

[4]
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Experimental Workflow: Safe Handling of 3-
Ethynylaniline
The following diagram outlines the logical workflow for safely handling 3-ethynylaniline in a

laboratory setting.
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Experiment Planning

Review SDS and Safety Protocols

Prepare Work Area

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh/Measure 3-Ethynylaniline

Perform Experiment

Decontaminate and Clean Up Store 3-Ethynylaniline Correctly

Properly Dispose of Waste

Remove PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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